2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 3-(4-pyrimidin-2-ylpiperazin-1-yl)-1,2,5-thiadiazole
• InChI: InChI=1S/C10H12N6S/c1-2-11-10(12-3-1)16-6-4-15(5-7-16)9-8-13-17-14-9/h1-3,8H,4-7H2
• InChI Key: HTLODHZPTQRQPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NSN=C2)C3=NC=CC=N3
• Molecular Formula: C10H12N6S
• Molecular Weight: 248.31 g/mol

Description

“2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine” is a compound that contains a thiadiazole nucleus, which is a common and integral feature of a variety of natural products and medicinal agents. The thiadiazole nucleus is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents.

Synthesis Analysis

The synthesis of compounds similar to “2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine” involves the use of starting materials like 5-methylpyrimidine-2-carboxylic acid and 4-amino-4 -1,2,4-triazole-3,5-dithiol. The target compounds are synthesized using these starting materials. Another synthesis method involves a facile one-pot, three-component cascade reaction with high yields.

Molecular Structure Analysis

The molecular structure of “2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine” is characterized by the presence of a thiadiazole ring, which is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms. Thiadiazole is the bioisostere of pyrimidine and oxadiazole.

Chemical Reactions Analysis

The chemical reactions involving “2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine” and similar compounds often involve multi-functional cyclization reactions to form new heterocycles. The ring opening of 4- (2-Chloro-5-nitrophenyl)-1,2,3-thiadiazole results in the formation of a thioketene intermediate that reacts with an O- or N-nucleophile, forming an ester or an amide of the aryl-substituted thioacetic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine” are characterized by its molecular weight, which is 436.4 g/mol. It has a computed XLogP3-AA value of 4.4, indicating its lipophilicity. It has a topological polar surface area of 115 Ų.

Scientific Research Applications

Anticancer Agents

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Antimicrobial Activity

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Antifungal Activity

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Anti-Inflammatory Drugs

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Antiviral Agents

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Antiparasitic Agents

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These are just a few of the potential applications of “2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine” and other thiadiazole derivatives. It’s important to note that while these compounds have shown promise in these areas, further research is needed to fully understand their mechanisms of action and potential side effects. .

Mechanism of Action

The mechanism of action of “2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine” and similar compounds is largely due to their ability to cross cellular membranes and interact strongly with biological targets. This allows these compounds to exert a broad spectrum of biological activities.

Future Directions

Future research on “2-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine” and similar compounds could focus on further exploring their structure-activity relationships. This could lead to the discovery of more potent derivatives with improved biological activities. Additionally, more studies could be conducted to better understand their mechanisms of action and potential therapeutic applications.